3-((2-Chloro-6-fluorobenzyl)thio)-6-(3-nitrophenyl)pyridazine
Description
3-((2-Chloro-6-fluorobenzyl)thio)-6-(3-nitrophenyl)pyridazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a pyridazine derivative that has shown promising results in various scientific studies.
Scientific Research Applications
Photosensitive Protecting Groups
Photosensitive protecting groups, including those with nitrophenyl moieties, are pivotal in synthetic chemistry for their light-induced cleavable characteristics. These groups, such as 2-nitrobenzyl and 3-nitrophenyl derivatives, have shown promise for innovative applications in controlled synthesis and release mechanisms. The development and utilization of these photosensitive groups are crucial for advancing precision in chemical synthesis and drug development (Amit, Zehavi, & Patchornik, 1974).
Optoelectronic Materials
Quinazolines and pyrimidines, including pyridazine derivatives, are extensively researched for their applications in optoelectronic materials. These compounds are fundamental in developing electronic devices, luminescent elements, and organic light-emitting diodes (OLEDs). Their incorporation into π-extended conjugated systems demonstrates significant potential in fabricating materials for advanced optoelectronic applications, highlighting the importance of heterocyclic compounds in material science (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Antiviral Activities
Phenothiazines, including chlorpromazine and thioridazine, have been evaluated for their antiviral properties against RNA-viruses. These studies underscore the therapeutic potential of repurposing existing drugs for antiviral applications, offering a basis for exploring new or related compounds for antiviral drug development (Otręba, Kośmider, & Rzepecka-Stojko, 2020).
Antioxidant Activity Analysis
The determination of antioxidant activities is vital in various fields, including food engineering, medicine, and pharmacy. Analytical methods used for assessing antioxidant capacity, such as ORAC and FRAP tests, are critical for understanding the antioxidative properties of chemical compounds, which may relate to the evaluation of compounds like "3-((2-Chloro-6-fluorobenzyl)thio)-6-(3-nitrophenyl)pyridazine" in biological systems (Munteanu & Apetrei, 2021).
properties
IUPAC Name |
3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-(3-nitrophenyl)pyridazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClFN3O2S/c18-14-5-2-6-15(19)13(14)10-25-17-8-7-16(20-21-17)11-3-1-4-12(9-11)22(23)24/h1-9H,10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVPHIAGWFXRQPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=NN=C(C=C2)SCC3=C(C=CC=C3Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClFN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-((2-Chloro-6-fluorobenzyl)thio)-6-(3-nitrophenyl)pyridazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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